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Compound of Interest

Compound Name: 2-Iodo-3-methylpyridin-4-amine

CAS No.: 79055-58-6

Cat. No.: B3371766

Get Quote

Executive Summary & Risk Context
2-Iodo-3-methylpyridin-4-amine is a highly functionalized heterocyclic building block,

commonly employed in Suzuki-Miyaura cross-couplings and Buchwald-Hartwig aminations for

drug discovery.

While valuable, this compound presents a dual-hazard profile often underestimated in early-

stage research:

Pyridinyl Toxicity: Like many aminopyridines, it possesses high lipophilicity, facilitating rapid

dermal absorption and potential neurotoxicity.

Halogen Reactivity: The iodine substituent renders the molecule sensitive to light and

capable of generating toxic iodine vapors if mishandled during waste treatment (e.g.,

accidental mixing with oxidizers).

Core Directive: Treat this compound as Acute Toxic (Dermal/Oral) and a Severe Eye Irritant.[1]

Do not rely on standard "organic solid" protocols.
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Hazard Characterization Matrix
Derived from structural analog analysis (Aminopyridines/Iodopyridines) and precautionary GHS

standards.

Hazard Class GHS Category Hazard Statement
Operational
Implication

Acute Toxicity Cat 3 (Oral/Dermal)

H301/H311: Toxic if

swallowed or in

contact with skin.

Zero-skin-contact

policy. Double-gloving

is mandatory for

solution handling.

Eye Damage Cat 1
H318: Causes serious

eye damage.[2][3]

Chemical Safety

Goggles are required.

Safety glasses are

insufficient due to

basicity.

Reactivity N/A
Light Sensitive / Acid

Sensitive.

Store in amber vials.

Avoid contact with

strong oxidizers

(bleach).

Personal Protective Equipment (PPE) Architecture
A. Hand Protection: The Permeation Barrier
Standard 4-mil nitrile gloves provide insufficient protection against pyridine derivatives in

solution. Pyridines can permeate standard nitrile in <15 minutes.

Solid Handling (Weighing/Transfer):

Primary: Nitrile (min. 0.11 mm / 4 mil).

Protocol: Change immediately if dust contamination is visible.

Solution Handling (Reaction Setup/Workup):
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Technique: Double-gloving or Laminate upgrade.

Inner Layer: Nitrile (4 mil) - serves as a mechanical barrier.

Outer Layer:Silver Shield® (EVOH laminate) or Thick Nitrile (8 mil).

Rationale: The iodine atom increases the lipophilicity of the pyridine ring, potentially

accelerating transport across the dermal barrier compared to non-halogenated analogs.

B. Ocular & Respiratory Defense[3][6]
Eyes: Unvented Chemical Splash Goggles (ANSI Z87.1 D3 rating).

Why: Aminopyridines are basic. Solid dust or concentrated solutions can cause

irreversible corneal opacity (alkali burn mechanism).

Respiratory:

In Hood: Sash at working height (18 inches).

Outside Hood (Spill/Weighing): Half-mask respirator with P100/OV (Organic Vapor)

cartridges. The OV component captures potential iodine vapor liberated during

degradation.

Decision Logic: PPE Selection Workflow
The following diagram illustrates the decision-making process for PPE based on the state of

matter and scale of operation.
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Start: Handling 2-Iodo-3-methylpyridin-4-amine

State of Matter?

Solid / Powder

Powder

Solution / Liquid

Dissolved

Scale > 100mg? Solvent Type?

Standard PPE:
Nitrile Gloves (4mil)

Safety Glasses
Fume Hood

No (<100mg)

Enhanced PPE:
Double Nitrile

N95/P100 Mask (if open bench)
Anti-static Gun

Yes (>100mg)

Penetrating Solvents
(DCM, DMF, DMSO)

Standard Solvents
(Ether, Water, Heptane)

CRITICAL:
Silver Shield/Laminate Gloves

Splash Goggles
Face Shield

High Permeation Risk

Double Nitrile (8mil total)
Splash Goggles

Moderate Risk

Click to download full resolution via product page
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Figure 1: Risk-based PPE selection logic. Note the escalation to laminate gloves when

penetrating solvents (DCM/DMF) are used, as these act as carriers for the toxic aminopyridine.

Operational Protocols
Protocol A: Safe Weighing (Static Control)
Context: Halogenated heteroaromatics are often fluffy, electrostatic solids that "jump" during

weighing, creating inhalation hazards.

Engineering Control: Place balance inside a chemically certified fume hood or powder

containment enclosure.

Static Neutralization: Use an ionizing fan or anti-static gun on the weighing boat before

adding the compound.

Transfer: Do not use metal spatulas if the compound is potentially corrosive to metals

(iodides can pit steel over time). Use disposable polypropylene spatulas.

Decontamination: Wipe the balance area with a methanol-dampened tissue immediately

after use. Dispose of the tissue as hazardous waste.

Protocol B: Waste Disposal (The "No-Bleach" Rule)
Critical Safety Mechanism:

Segregation: Dispose of as Halogenated Organic Waste. Never mix with general non-

halogenated solvents; this increases disposal costs and violates EPA/RCRA protocols.

Incompatibility:NEVER add bleach (sodium hypochlorite) to waste streams containing this

compound.

Mechanism:[2][4][5][6][7] Oxidizers can react with the iodo-group to liberate elemental

Iodine (

) gas or form explosive N-haloamines.

Autoclave Ban: Do not autoclave waste or glassware containing this residue. Heat will

vaporize iodine, contaminating the autoclave and posing an inhalation risk to the next user.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/2-amino-3-iodo-5-methylpyridine.pdf
https://www.inchem.org/documents/icsc/icsc/eics0803.htm
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://case.edu/ehs/sites/default/files/2023-06/EHS%20Newsletter%20June-July%202023%20(7%20Pg)_0.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA12374~~PDF~~MTR~~AGHS~~EN~~2024-03-29%2005:29:32~~2-Aminopyridine~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3371766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response
Scenario Immediate Action Technical Rationale

Skin Contact

Wash with soap/water for 15

mins.[2][3][7][8][9] Do not use

ethanol.

Ethanol increases skin

permeability, driving the toxic

pyridine deeper into the

dermis.

Eye Contact Rinse for 15 mins. Lift eyelids.

Basic amines cause

penetrating injuries; immediate

dilution is critical to prevent

corneal clouding.

Spill (Solid)
Cover with wet paper towel,

then scoop.

Wetting prevents dust

aerosolization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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